Phenyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate

• Molecular Formula: C18H13ClO4
• Molecular Weight: 328.7 g/mol
• IUPAC Name: phenyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C18H13ClO4/c19-15-8-4-5-9-16(15)21-12-14-10-11-17(22-14)18(20)23-13-6-2-1-3-7-13/h1-11H,12H2
• InChI Key: BNPVJTKHKPUZIC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC(=O)C2=CC=C(O2)COC3=CC=CC=C3Cl

Description

Phenyl 5-[(2-chlorophenoxy)methyl]furan-2-carboxylate, commonly known as CCF, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. CCF is a member of the furanocarboxylic acid family, which has been extensively studied for their biological activities.

Mechanism of Action

The exact mechanism of action of CCF is not fully understood, but it is believed to act through multiple pathways. CCF has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity. CCF also activates the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a role in adipocyte differentiation and glucose metabolism.
Biochemical and Physiological Effects:
CCF has been found to modulate various biochemical and physiological processes in vitro and in vivo. In animal studies, CCF has been shown to reduce the levels of inflammatory markers, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). CCF has also been found to improve glucose tolerance and insulin sensitivity in obese mice. Additionally, CCF has been reported to reduce the growth of cancer cells and induce apoptosis through the activation of caspase-3 and caspase-9.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CCF in lab experiments is its ability to modulate multiple pathways involved in various diseases. CCF has also been shown to have low toxicity and high selectivity towards cancer cells. However, the use of CCF in lab experiments is limited by its solubility in aqueous solutions, which can affect its bioavailability and efficacy. Additionally, the stability of CCF in different experimental conditions needs to be further investigated.

Future Directions

Future research on CCF should focus on its potential applications in the treatment of various diseases, including cancer, inflammation, and metabolic disorders. The development of more efficient synthesis methods and formulations of CCF can also improve its bioavailability and efficacy. The safety and toxicity of CCF in vivo should also be further investigated to ensure its potential as a therapeutic agent.

Synthesis Methods

CCF can be synthesized through a multistep reaction involving the condensation of 2-chlorophenol with furfural, followed by esterification with phenyl chloroformate. The final product is purified through column chromatography to obtain a white crystalline powder.

Scientific Research Applications

CCF has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that CCF can inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases. CCF has also been found to induce apoptosis in cancer cells, suggesting its potential as a chemotherapeutic agent.